4-(2-fluorophenoxy)-1-(spiro[2.3]hex-1-ylcarbonyl)piperidine-4-carboxylic acid

• IUPAC Name: 4-(2-fluorophenoxy)-1-(spiro[2.3]hexane-2-carbonyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H22FNO4/c20-14-4-1-2-5-15(14)25-19(17(23)24)8-10-21(11-9-19)16(22)13-12-18(13)6-3-7-18/h1-2,4-5,13H,3,6-12H2,(H,23,24)
• InChI Key: CLNJMTZTROWBFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC2C(=O)N3CCC(CC3)(C(=O)O)OC4=CC=CC=C4F
• Molecular Formula: C19H22FNO4
• Molecular Weight: 347.4 g/mol

Description

4-(2-fluorophenoxy)-1-(spiro[2.3]hex-1-ylcarbonyl)piperidine-4-carboxylic acid is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and pharmacology. This compound is also known as FHPI and has been found to have various biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4-(2-fluorophenoxy)-1-(spiro[2.3]hex-1-ylcarbonyl)piperidine-4-carboxylic acid is not fully understood. However, it has been found to inhibit the activity of the protein known as Wnt/Frizzled, which is involved in various cellular processes such as cell proliferation and differentiation.
Biochemical and Physiological Effects:
4-(2-fluorophenoxy)-1-(spiro[2.3]hex-1-ylcarbonyl)piperidine-4-carboxylic acid has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. This compound has also been found to have anti-inflammatory effects and has been shown to reduce the severity of inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-fluorophenoxy)-1-(spiro[2.3]hex-1-ylcarbonyl)piperidine-4-carboxylic acid in lab experiments is its ability to inhibit the activity of the Wnt/Frizzled protein, which is involved in various cellular processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on 4-(2-fluorophenoxy)-1-(spiro[2.3]hex-1-ylcarbonyl)piperidine-4-carboxylic acid. One area of research could focus on identifying the specific cellular pathways that are affected by this compound. Another area of research could involve testing the efficacy of this compound in combination with other drugs for the treatment of cancer and other diseases. Additionally, future research could focus on developing more potent and selective inhibitors of the Wnt/Frizzled protein.

Synthesis Methods

The synthesis of 4-(2-fluorophenoxy)-1-(spiro[2.3]hex-1-ylcarbonyl)piperidine-4-carboxylic acid involves a multi-step process that begins with the reaction between 2-fluorophenol and 1,6-dibromohexane to form 2-fluorophenylhexane. This compound is then reacted with piperidine to form 4-(2-fluorophenyl)piperidine. The final step involves the reaction between 4-(2-fluorophenyl)piperidine and ethyl chloroformate to form 4-(2-fluorophenoxy)-1-(spiro[2.3]hex-1-ylcarbonyl)piperidine-4-carboxylic acid.

Scientific Research Applications

4-(2-fluorophenoxy)-1-(spiro[2.3]hex-1-ylcarbonyl)piperidine-4-carboxylic acid has been the subject of extensive scientific research due to its potential applications in medicine and pharmacology. This compound has been found to have various biochemical and physiological effects that make it a promising candidate for further research.